molecular formula C13H16N2O3 B14964750 2,4-dihydroxy-N-(prop-2-en-1-yl)-5,6,7,8-tetrahydroquinoline-3-carboxamide

2,4-dihydroxy-N-(prop-2-en-1-yl)-5,6,7,8-tetrahydroquinoline-3-carboxamide

Cat. No.: B14964750
M. Wt: 248.28 g/mol
InChI Key: MXAWFYAVRBKIJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE is a compound belonging to the class of 4-hydroxy-2-quinolones. These compounds are known for their interesting pharmaceutical and biological activities, making them valuable in drug research and development .

Properties

Molecular Formula

C13H16N2O3

Molecular Weight

248.28 g/mol

IUPAC Name

4-hydroxy-2-oxo-N-prop-2-enyl-5,6,7,8-tetrahydro-1H-quinoline-3-carboxamide

InChI

InChI=1S/C13H16N2O3/c1-2-7-14-12(17)10-11(16)8-5-3-4-6-9(8)15-13(10)18/h2H,1,3-7H2,(H,14,17)(H2,15,16,18)

InChI Key

MXAWFYAVRBKIJT-UHFFFAOYSA-N

Canonical SMILES

C=CCNC(=O)C1=C(C2=C(CCCC2)NC1=O)O

Origin of Product

United States

Preparation Methods

The synthesis of 4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE involves several steps. One common synthetic route includes the reaction of quinolin-2-ones with ethene-1,2,3,4-tetracarbonitrile . The reaction conditions typically involve the use of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

4-HYDROXY-2-OXO-N-(PROP-2-EN-1-YL)-1,2,5,6,7,8-HEXAHYDROQUINOLINE-3-CARBOXAMIDE undergoes various types of chemical reactions, including:

    Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

    Substitution: Nucleophilic substitution reactions can occur with halogenated reagents under basic conditions.

Common reagents and conditions used in these reactions include bases like sodium hydroxide, acids like hydrochloric acid, and solvents like ethanol or acetonitrile. Major products formed from these reactions depend on the specific conditions and reagents used.

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